Cas no 157224-25-4 (Benzene, 1,3-difluoro-5-(2-nitroethenyl)-)

• Product Name: Benzene, 1,3-difluoro-5-(2-nitroethenyl)-
• CAS No: 157224-25-4
• MF: C₈H₅F₂NO₂
• MW: 185.127609014511
• CID: 1332483
• PubChem ID: 67348789
• Update Time: 2025-04-20

Benzene, 1,3-difluoro-5-(2-nitroethenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-difluoro-5-(2-nitroethenyl)-
• 1,3-difluoro-5-(2-nitroethenyl)benzene
• DTXSID10736863
• UILXGSXBVZKWRZ-UHFFFAOYSA-N
• 157224-25-4
• 1,3-Difluoro-5-(2-nitrovinyl)-benzene

• Inchi： 1S/C8H5F2NO2/c9-7-3-6(1-2-11(12)13)4-8(10)5-7/h1-5H
• InChI Key： UILXGSXBVZKWRZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=C[N+](=O)[O-])C=1)F

Computed Properties

• Exact Mass: 185.02885
• Monoisotopic Mass: 185.02883473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14